3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid

• IUPAC Name: 3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid
• InChI: InChI=1S/C13H7N5O7/c19-13(20)6-2-1-3-7(4-6)14-10-8(17(21)22)5-9(18(23)24)11-12(10)16-25-15-11/h1-5,14H,(H,19,20)
• InChI Key: FPSTWHPSUDQVKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=C(C3=NON=C23)[N+](=O)[O-])[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7N5O7
• Molecular Weight: 345.22 g/mol

Description

3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid, also known as DNBA, is a fluorescent probe that is widely used in scientific research. It is a small molecule that is synthesized in the laboratory and has unique properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of 3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid is based on its fluorescence properties. When excited by light of a specific wavelength, this compound emits light of a different wavelength. The intensity of the emitted light is dependent on the concentration of this compound and the pH of the surrounding environment. This compound is also sensitive to changes in temperature and ion concentration.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on cells and tissues. It is not toxic to cells and does not interfere with cellular functions. However, it is important to note that the concentration of this compound used in experiments should be carefully controlled to avoid any potential effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid is its high sensitivity and specificity as a fluorescent probe. It can detect changes in pH, temperature, and ion concentration with high accuracy. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective option for scientific research.
However, this compound also has some limitations. For example, its fluorescence properties are highly dependent on the pH of the surrounding environment, which can be difficult to control in some experimental settings. Additionally, this compound is not suitable for in vivo imaging due to its limited tissue penetration.

Future Directions

For the use of 3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid include the development of biosensors and new imaging techniques.

Synthesis Methods

The synthesis of 3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid involves several steps, including the reaction of 2-aminobenzoic acid with nitric acid to produce 5,7-dinitro-2,1,3-benzoxadiazole. This intermediate is then coupled with 3-aminobenzoic acid to produce this compound. The final product is purified using column chromatography and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

3-[(5,7-dinitro-2,1,3-benzoxadiazol-4-yl)amino]benzoic acid is widely used as a fluorescent probe in scientific research. It has been used to study various biological processes such as protein-protein interactions, enzyme activity, and cell signaling pathways. This compound is also used as a pH indicator due to its pH-sensitive fluorescence properties. In addition, it has been used in the development of biosensors for the detection of various analytes.